2-Cyano-5-phenylpenta-2,4-dienoic acid

• Molecular Formula: C12H9NO2
• Molecular Weight: 199.20 g/mol
• IUPAC Name: 2-cyano-5-phenylpenta-2,4-dienoic acid
• InChI: InChI=1S/C12H9NO2/c13-9-11(12(14)15)8-4-7-10-5-2-1-3-6-10/h1-8H,(H,14,15)
• InChI Key: UBDXZYYYWGIRGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC=C(C#N)C(=O)O

Description

2-Cyano-5-phenylpenta-2,4-dienoic acid is a useful research compound. Its molecular formula is C12H9NO2 and its molecular weight is 199.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of cyano acetic acid in 200 ml of 10% aqueous potassium hydroxide was added trans-cinnamaldehyde (26 g). The mixture was stirred at 35° C. for 2 hrs. and acidified with 100 ml of conc. hydrochloric acid. The solid was collected and washed to yield 2-cyano-5-phenyl-2,4-pentadienoic acid (36 g, 90% yield), m.p. 196° C. Recrystallized from ethanol yielded pure product, m.p. 211° C.